Cas no 41055-68-9 (beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside)

• Product Name: beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside
• CAS No: 41055-68-9
• MF: C₁₂H₂₂O₁₁
• MW: 354.208343029022
• CID: 926525
• PubChem ID: 90472459
• Update Time: 2025-04-19

beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside Chemical and Physical Properties

Names and Identifiers

• beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside
• β-D-[UL-13C6]FRUCTOFURANOSYL α-D-[UL-13C6]GLUCOPYRANOSIDE
• D-SUCROSE-13C12
• [Ul-13C12]sucrose
• (2R,3S,4S,5R,6R)-2-(hydroxy(113C)methyl)-6-[[(2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxy(113C)methyl)(2,3,4,5-13C4)oxolan-2-yl](113C)methoxy](2,3,4,5,6-13C5)oxane-3,4,5-triol
• 41055-68-9
• NMXLJRHBJVMYPD-NQEONGJVSA-N

• Inchi： 1S/C12H22O11/c13-1-4-6(15)8(17)9(18)11(22-4)21-3-12(20)10(19)7(16)5(2-14)23-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12-/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChI Key： NMXLJRHBJVMYPD-NQEONGJVSA-N
• SMILES： O1[13C@H]([13CH2]O)[13C@H]([13C@@H]([13C@]1([13CH2]O[13C@H]1[13C@@H]([13C@H]([13C@@H]([13C@@H]([13CH2]O)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 354.15600
• Monoisotopic Mass: 354.15646954g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Melting Point: 185-187 °C(lit.)
• PSA: 189.53000
• LogP: -5.39560

beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside Security Information

• WGK Germany：3